Cas no 868679-13-4 (1-(2-fluorophenyl)methoxy-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-fluorophenyl)methoxy-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868679-13-4
• MF: C₂₀H₁₆FN₃O₅
• MW: 397.356548309326
• CID: 6020067
• PubChem ID: 7190109
• Update Time: 2025-05-30

1-(2-fluorophenyl)methoxy-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methoxy-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1-[(2-fluorophenyl)methoxy]-N-(2-methyl-4-nitrophenyl)-2-oxopyridine-3-carboxamide
• F1825-0173
• AKOS024612257
• 1-((2-fluorobenzyl)oxy)-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 868679-13-4
• 1-[(2-fluorophenyl)methoxy]-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16FN3O5/c1-13-11-15(24(27)28)8-9-18(13)22-19(25)16-6-4-10-23(20(16)26)29-12-14-5-2-3-7-17(14)21/h2-11H,12H2,1H3,(H,22,25)
• InChI Key： HAPHPIKYXQRLDX-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=CC=C2F)C=CC=C1C(NC1=CC=C([N+]([O-])=O)C=C1C)=O

Computed Properties

• Exact Mass: 397.10739878g/mol
• Monoisotopic Mass: 397.10739878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-fluorophenyl)methoxy-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Compound CAS No. 868679-13-4: 1-(2-fluorophenyl)methoxy-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

The compound with CAS No. 868679-13-4, known as 1-(2-fluorophenyl)methoxy-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorophenyl methoxy group, a nitrophenyl substituent, and a dihydropyridine carboxamide moiety. The combination of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers and other cardiovascular agents. The presence of the nitrophenyl group in this compound adds an additional layer of functionality, potentially enhancing its bioactivity and selectivity. Moreover, the fluorophenyl methoxy group is known to improve pharmacokinetic properties such as solubility and bioavailability, making this compound a promising candidate for further research in medicinal chemistry.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation steps. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling to optimize the production process. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for its application in biological assays.

In terms of applications, this compound has shown potential in several areas. Its dihydropyridine core makes it a candidate for studying ion channel interactions, while the nitrophenyl substituent could be explored for its potential anti-inflammatory or antioxidant properties. Additionally, the fluorophenyl methoxy group may contribute to its ability to modulate enzyme activity or serve as a scaffold for further functionalization.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with various biological targets. These studies have provided insights into its binding affinity and selectivity profiles, paving the way for its use in designing novel therapeutic agents. For instance, molecular docking studies have revealed that this compound exhibits strong binding to certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions such as hypertension or neurodegenerative diseases.

The environmental impact of this compound is another area of interest. Given its complex structure and functional groups, understanding its degradation pathways under various environmental conditions is crucial for assessing its ecological safety. Preliminary studies indicate that it undergoes hydrolysis under specific pH conditions, but further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, the compound with CAS No. 868679-13-4 represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic avenues and understanding fundamental chemical-biological interactions. As research continues to uncover its full potential, this compound is poised to play a key role in advancing modern medicine and materials science.